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Compound of Interest

Compound Name: Octacontane

Cat. No.: B3057109

This guide provides an in-depth exploration of octacontane, a saturated, ultra-long-chain
hydrocarbon. Designed for researchers, scientists, and drug development professionals, this
document delves into the core physicochemical properties, synthesis methodologies, and
advanced applications of this unique alkane. By synthesizing established data with field-proven
insights, this guide aims to be an authoritative resource for leveraging octacontane in
innovative research and development endeavors.

Executive Summary: Unveiling the Potential of an
Ultra-Long-Chain Alkane

Octacontane, a linear alkane with eighty carbon atoms, represents a fascinating subject of
study at the intersection of materials science and organic chemistry. Its substantial chain length
imparts distinct properties that make it a valuable model compound and a functional material in
its own right. This guide will illuminate the fundamental characteristics of octacontane, from its
molecular formula and molar mass to its thermal behavior and crystalline structure.
Furthermore, it will explore its current and potential applications, offering a scientifically
grounded perspective for its utilization in specialized fields.

Core Molecular and Physical Properties

At the heart of octacontane's unique characteristics are its fundamental molecular and
physical properties. A thorough understanding of these parameters is crucial for its application
in any scientific or industrial context.
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Molecular Identity

e Molecular Formula: CsoHie2[1][2]

e Molar Mass: Approximately 1124.1 g/mol [1][3]
o |[UPAC Name: Octacontane|[1]

e CAS Number: 7667-88-1[2]

Octacontane is a classic example of a saturated hydrocarbon, consisting solely of carbon and
hydrogen atoms linked by single bonds.[4] Its structure is a long, unbranched chain, which is
foundational to its physical state and intermolecular interactions.

Physicochemical Data

The physicochemical properties of octacontane are summarized in the table below. It is
important to note that experimental data for such a long-chain alkane can be scarce, and some
values are extrapolated or based on trends observed in homologous series.

Property Value Source(s)
Appearance Solid, waxy substance [5]
Boiling Point 680.107 °C at 760 mmHg [2]
Density 0.833 g/cm?3 [2]

N Insoluble in water; soluble in
Solubility ] [5]
organic solvents

Vapor Pressure 0 mmHg at 25°C [2]

The high boiling point and solid state at room temperature are direct consequences of the
strong van der Waals forces between the long hydrocarbon chains.

Synthesis of Octacontane: Methodologies and
Considerations
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The synthesis of high-purity, ultra-long-chain alkanes like octacontane presents significant
challenges due to the potential for side reactions and the difficulty in purification. However,
established organic synthesis routes can be adapted for this purpose.

Common Synthetic Pathways

While a specific, detailed protocol for the industrial-scale synthesis of octacontane is not
readily available in public literature, the synthesis of long-chain alkanes generally relies on a
few key strategies:

o Catalytic Hydrogenation of Alkenes: This is a common method where a long-chain alkene
with the corresponding carbon skeleton is reduced to the alkane using a catalyst such as
palladium on carbon (Pd/C) under a hydrogen atmosphere. The challenge lies in the
synthesis of the Cso alkene precursor.

o Coupling Reactions: Methods like the Wurtz reaction or adaptations of modern cross-
coupling reactions can be employed to join shorter alkyl chains. However, achieving high
yields for such long chains can be difficult.

A Generalized Laboratory-Scale Synthesis Protocol

Below is a conceptual step-by-step methodology for the synthesis of a long-chain alkane,
which could be adapted for octacontane, likely starting from a long-chain fatty acid or alcohol.

o Chain Elongation: Starting with a commercially available long-chain precursor (e.g., a Czo
fatty acid), iterative chain elongation steps can be performed. This could involve conversion
to an alkyl halide, followed by a coupling reaction with a suitable organometallic reagent.

» Reduction to the Alkane: The resulting long-chain functionalized molecule (e.g., a ketone or
ester) is then fully reduced to the corresponding alkane. A Wolff-Kishner or Clemmensen
reduction are classic methods for such transformations.

« Purification: Due to the high molecular weight and low volatility of octacontane, purification
is typically achieved through recrystallization from a suitable non-polar solvent, such as
hexane. The purity of the final product is critical and should be verified using appropriate
analytical techniques.
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The following diagram illustrates a simplified, conceptual workflow for the synthesis of a long-

chain alkane.
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Caption: A conceptual workflow for the synthesis of octacontane.

Characterization Techniques for an Ultra-Long-

Chain Alkane

The characterization of octacontane requires specialized analytical techniques due to its high

molecular weight and low volatility.

Chromatographic and Spectrosco

A multi-technique approach is often necessary for unamb

pic Methods

iguous characterization.

Technique Information Obtained Key Considerations
) ) ) Requires specialized columns
High-Temperature Gas Purity and molecular weight _ L
o and high-temperature injection
Chromatography (HT-GC) distribution

systems.[5][6]

) ] Crystalline structure and
X-ray Diffraction (XRD) )
lamellar spacing

Essential for studying solid-

state properties.[3]

Differential Scanning Melting point and enthalpy of Crucial for applications as a
Calorimetry (DSC) fusion phase change material.[3]
Fourier-Transform Infrared Presence of C-H bonds and Confirms the alkane structure
Spectroscopy (FTIR) absence of functional groups and purity.[3]
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Experimental Protocol: Purity Assessment by HT-GC

e Instrument: A gas chromatograph equipped with a high-temperature column (e.g., a fused
silica column coated with a stable stationary phase) and a flame ionization detector (FID).

o Sample Preparation: Dissolve a small, accurately weighed amount of the synthesized
octacontane in a high-boiling point, non-polar solvent (e.g., carbon disulfide or 1,2,4-
trichlorobenzene).

e Injection: Use a high-temperature, programmable temperature vaporization (PTV) injector to
ensure complete volatilization of the sample without discrimination.

o Temperature Program: The oven temperature program should start at a moderate
temperature and ramp up to a high final temperature (e.g., >400°C) to ensure the elution of
the high-molecular-weight analyte.

o Data Analysis: The resulting chromatogram will show a peak corresponding to octacontane.
The peak area can be used to determine the purity relative to any detected impurities.

The following diagram illustrates the workflow for the characterization of octacontane.
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Caption: A multi-technique workflow for the characterization of octacontane.

Applications in Research and Industry

The unique properties of octacontane make it a valuable material in several specialized areas.

Model System for Polymer Crystallization

Due to its long, linear chain structure, octacontane serves as an excellent model compound
for studying the crystallization behavior of polyethylene.[3] Its well-defined molecular weight
allows for more precise investigations of nucleation, crystal growth, and chain folding
mechanisms compared to polydisperse polymer samples.

Phase Change Materials (PCMs) for Thermal Energy
Storage
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Long-chain alkanes are promising candidates for phase change materials due to their high
latent heat of fusion. While much of the research has focused on shorter alkanes like
octadecane, the principles extend to longer chains for higher temperature applications.
Octacontane's high melting point could make it suitable for thermal energy storage in
applications requiring stable thermal regulation at elevated temperatures.

Niche Applications

o Cosmetics and Skincare: Long-chain alkanes can be used in cosmetic formulations for their
emollient and moisturizing properties, forming a protective barrier on the skin.

» Lubricants: At high temperatures, long-chain alkanes can serve as lubricants in specialized
industrial applications.

Potential in Drug Development: A Forward-Looking
Perspective

While direct applications of octacontane in drug delivery are not yet established, the properties
of long-chain alkanes offer intriguing possibilities that warrant further investigation.

Excipients in Formulations

The inert and hydrophobic nature of octacontane could make it a candidate as an excipient in
solid dosage forms, particularly for controlling the release of lipophilic drugs. Its waxy nature
could be utilized in matrix-based sustained-release tablets.

Component of Lipid-Based Drug Delivery Systems

Although not a lipid in the traditional sense, the long alkyl chain of octacontane shares
similarities with the hydrophobic tails of lipids. This suggests its potential use as a component
in solid lipid nanoparticles (SLNs) or nanostructured lipid carriers (NLCs). These systems are
designed to improve the oral bioavailability of poorly water-soluble drugs. The high melting
point of octacontane could contribute to the stability of these nanopatrticles. Further research
would be needed to determine its biocompatibility and degradation profile for such applications.
Semifluorinated alkanes are already being explored as drug carriers, indicating the potential for
other long-chain alkanes.[7]
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Conclusion: A Molecule of Significant Potential

Octacontane, with its impressive eighty-carbon chain, stands as a testament to the diverse
properties of alkanes. While its primary applications currently lie in materials science, its
potential as a specialized excipient or a component in advanced drug delivery systems should
not be overlooked. The continued exploration of this and other ultra-long-chain alkanes will
undoubtedly open new avenues for innovation in both research and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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